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Compound Name:

2,2-

Dimethylcyclopropanecarboxylic

acid

CAS No.: 931-26-0

Cat. No.: B1296168

Get Quote

Technical Monograph: (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid (CAS 14590-53-5)

Critical Chiral Intermediate for Dehydropeptidase Inhibitor Synthesis[1]

Part 1: Executive Summary & Chemical Identity
(S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid (CAS 14590-53-5) is a high-value chiral

building block, primarily utilized in the pharmaceutical industry as the key structural motif for

Cilastatin.[1] Cilastatin is a renal dehydropeptidase I (DHP-I) inhibitor co-formulated with

carbapenem antibiotics (e.g., Imipenem) to prevent their degradation in the kidneys.

The pharmacological efficacy of Cilastatin is strictly dependent on the stereochemistry of the

cyclopropane ring. Consequently, the purity of the (S)-enantiomer (CAS 14590-53-5) is a

critical quality attribute (CQA) in drug development. Unlike its racemic counterpart, this specific

enantiomer confers the necessary steric configuration to bind the DHP-I active site.
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Property Specification

CAS Number 14590-53-5

Chemical Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol

Appearance
Colorless to pale yellow liquid (may solidify at

low temps)

Boiling Point
~100°C at 12 mmHg (Vacuum distillation

required)

Density ~0.99 g/mL at 25°C

Optical Rotation
to

(c=1, Methanol)

Flash Point ~83°C (Closed Cup)

Solubility
Soluble in Methanol, DCM, Ethyl Acetate;

Sparingly soluble in water

Part 2: Safety Data & Handling Protocols (SDS
Analysis)
Hazard Classification (GHS):

Skin Corrosion/Irritation: Category 1C (Causes severe skin burns and eye damage).[2]

Flammable Liquids: Category 4 (Combustible liquid).

Expert Handling Insight: The primary risk with CAS 14590-53-5 is not just its acidity, but its

lipophilicity combined with corrosivity. This allows the compound to penetrate the lipid bilayer of

skin cells rapidly, causing deep tissue burns that may not be immediately painful.
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The following workflow outlines the mandatory safety hierarchy for handling this corrosive chiral

acid.

Storage
(Inert/Cool)

PPE: Neoprene Gloves
Face Shield + Goggles

Engineering Control:
Fume Hood (Flow >0.5m/s)

Transfer/Weighing
(Avoid Aerosol)

Spill Control:
Soda Ash/Lime Neutralization

In case of spill

Click to download full resolution via product page

Figure 1: Risk mitigation workflow. Note the requirement for Neoprene gloves; standard nitrile

may degrade upon prolonged exposure to concentrated organic acids.

Emergency Response:

Skin Contact: Immediate irrigation with water for >15 minutes.[3] Do not neutralize with

bases on skin (exothermic reaction risk).

Inhalation: Move to fresh air immediately; corrosive vapors can cause delayed pulmonary

edema.

Part 3: Technical Application & Synthesis Pathway
The industrial relevance of CAS 14590-53-5 lies in the Cilastatin synthesis pipeline.[1] The (S)-

configuration of the cyclopropane ring is preserved throughout the downstream coupling

reactions.

Mechanism of Action context: Cilastatin acts as a competitive inhibitor of DHP-I. The

hydrophobic 2,2-dimethylcyclopropane group mimics the leucine residue of the natural

substrate, blocking the enzyme's access to the antibiotic.

Synthesis Logic Diagram
This diagram illustrates the position of CAS 14590-53-5 in the pharmaceutical value chain.[1]
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Figure 2: Synthetic utility of CAS 14590-53-5 in the production of Cilastatin.

Part 4: Analytical Characterization Protocol
To validate the quality of this intermediate, simple purity (GC-FID) is insufficient. You must

determine the Enantiomeric Excess (ee%) to ensure the (S)-isomer is dominant (>99% ee is

typical for pharma grade).

Protocol: Chiral Gas Chromatography (GC)[6][7]
Rationale: Direct injection of carboxylic acids often leads to peak tailing due to hydrogen

bonding with the stationary phase. Therefore, derivatization to the methyl ester is required

before Chiral GC analysis.
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Step-by-Step Methodology:

Sample Preparation (Derivatization):

Dissolve 10 mg of CAS 14590-53-5 in 1 mL of Methanol.

Add 0.5 mL of

-Methanol (14%) solution.

Heat at 60°C for 15 minutes (sealed vial).

Extract with n-Heptane (1 mL). Use the upper heptane layer for injection.

GC Parameters:

Instrument: GC with FID (Flame Ionization Detector).

Column: Chiral capillary column (e.g., CP-Chirasil-DEX CB or

-DEX 120), 25m x 0.25mm.

Carrier Gas: Helium or Hydrogen (Constant flow: 1.2 mL/min).

Inlet: Split mode (50:1), 250°C.

Detector: FID, 280°C.

Temperature Program:

Initial: 60°C (Hold 2 min) - Ensures solvent separation.

Ramp: 2°C/min to 140°C - Slow ramp critical for chiral resolution.

Final: 200°C (Burn out).

Acceptance Criteria:

Resolution (
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): > 1.5 between (R) and (S) methyl ester peaks.

Enantiomeric Excess:

.[4][5]

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 260708: 2,2-Dimethylcyclopropanecarboxylic acid. PubChem.[4][6] Available at:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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